Cas no 161715-38-4 (1-(4,5-dihydro-1,3-thiazol-2-yl)azetidine-3-thiol)

• Product Name: 1-(4,5-dihydro-1,3-thiazol-2-yl)azetidine-3-thiol
• CAS No: 161715-38-4
• MF: C₆H₁₀N₂S₂
• MW: 174.286998271942
• CID: 1341433
• PubChem ID: 9815365
• Update Time: 2025-06-14

1-(4,5-dihydro-1,3-thiazol-2-yl)azetidine-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinethiol, 1-(4,5-dihydro-2-thiazolyl)-
• 1-(4,5-dihydro-1,3-thiazol-2-yl)azetidine-3-thiol
• 1-(4,5-dihydro-2-thiazolyl)-3-Azetidinethiol
• 1-(4,5-Dihydrothiazol-2-yl)azetidine-3-thiol
• DB-345261
• 161715-38-4
• starbld0019105
• WXLPEIBBDQOTFV-UHFFFAOYSA-N
• SCHEMBL4492663
• DTXSID00431133
• SB52143
• 3-mercapto-1-(thiazolin-2-yl)azetidine
• DB-064410

• Inchi： 1S/C6H10N2S2/c9-5-3-8(4-5)6-7-1-2-10-6/h5,9H,1-4H2
• InChI Key： WXLPEIBBDQOTFV-UHFFFAOYSA-N
• SMILES： SC1CN(C2=NCCS2)C1

Computed Properties

• Exact Mass: 174.0287
• Monoisotopic Mass: 174.02854067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• PSA: 15.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines

Additional information on 1-(4,5-dihydro-1,3-thiazol-2-yl)azetidine-3-thiol

Comprehensive Overview of 1-(4,5-dihydro-1,3-thiazol-2-yl)azetidine-3-thiol (CAS No. 161715-38-4)

The compound 1-(4,5-dihydro-1,3-thiazol-2-yl)azetidine-3-thiol (CAS No. 161715-38-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiazoline ring fused with an azetidine-thiol moiety, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 1-(4,5-dihydro-1,3-thiazol-2-yl)azetidine-3-thiol has surged, driven by advancements in medicinal chemistry and computational drug design. This compound's sulfur-containing functional groups are of particular interest, as they often contribute to enhanced binding affinity and metabolic stability in drug candidates. Additionally, its azetidine ring is a key feature in modern small-molecule therapeutics, frequently employed to improve pharmacokinetic properties.

The synthesis of CAS No. 161715-38-4 involves multi-step organic reactions, often starting from readily available precursors like 2-aminothiazoline and azetidine derivatives. Optimizing its yield and purity is a focal point for chemists, especially given its potential applications in high-throughput screening and fragment-based drug discovery. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing this compound, ensuring its suitability for further research.

From a commercial perspective, 1-(4,5-dihydro-1,3-thiazol-2-yl)azetidine-3-thiol is often sought after by contract research organizations (CROs) and pharmaceutical companies exploring next-generation therapeutics. Its relevance extends to cancer research, neurodegenerative diseases, and anti-inflammatory agents, aligning with trending topics in biomedical science. Questions like "How does azetidine-thiol improve drug bioavailability?" or "What are the latest synthetic routes for thiazoline-azetidine hybrids?" are frequently searched, reflecting the compound's growing prominence.

Beyond pharmaceuticals, CAS No. 161715-38-4 is also studied for its potential in material science, particularly in designing functional polymers and catalysts. Its thiol group offers opportunities for surface modification and cross-linking reactions, making it valuable in nanotechnology and coatings. As sustainability becomes a priority, researchers are investigating greener synthesis methods for such compounds, addressing queries like "Can thiazoline-azetidine derivatives be synthesized via microwave-assisted reactions?"—a hot topic in green chemistry.

In summary, 1-(4,5-dihydro-1,3-thiazol-2-yl)azetidine-3-thiol represents a versatile and scientifically compelling molecule. Its dual utility in life sciences and advanced materials, combined with its structural novelty, ensures its continued relevance in cutting-edge research. For laboratories and industries seeking innovative solutions, this compound offers a pathway to breakthroughs in both therapeutic development and industrial applications.